Cas no 84083-06-7 (2,7-Naphthalenedisulfonicacid,5-(benzoylamino)-4-hydroxy-3-[2-[4-methoxy-3-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]diazenyl]-,sodium salt (1:3))

• Product name: 2,7-Naphthalenedisulfonicacid,5-(benzoylamino)-4-hydroxy-3-[2-[4-methoxy-3-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]diazenyl]-,sodium salt (1:3)
• CAS No: 84083-06-7
• MF: C₂₆H₂₀N₃O₁₅S₄-₃^.₃[Na+]
• MW: 811.677500000001
• CID: 732794
• PubChem ID: 135755661

2,7-Naphthalenedisulfonicacid,5-(benzoylamino)-4-hydroxy-3-[2-[4-methoxy-3-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]diazenyl]-,sodium salt (1:3) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid,5-(benzoylamino)-4-hydroxy-3-[2-[4-methoxy-3-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]diazenyl]-,sodium salt (1:3)
• trisodium 5-(benzoylamino)-4-hydroxy-3-[[4-methoxy-3-[[2-(sulphonatooxy)ethyl]sulphonyl]phenyl]azo]naphthalene-2,7-disulphonate
• NS00058633
• EINECS 282-054-7
• Trisodium 5-(benzoylamino)-4-hydroxy-3-((4-methoxy-3-((2-(sulphonatooxy)ethyl)sulphonyl)phenyl)azo)naphthalene-2,7-disulphonate
• 84083-06-7

• Inchi： InChI=1S/C26H23N3O15S4.3Na/c1-43-20-8-7-17(13-21(20)45(32,33)10-9-44-48(40,41)42)28-29-24-22(47(37,38)39)12-16-11-18(46(34,35)36)14-19(23(16)25(24)30)27-26(31)15-5-3-2-4-6-15;;;/h2-8,11-14,30H,9-10H2,1H3,(H,27,31)(H,34,35,36)(H,37,38,39)(H,40,41,42);;;/q;3*+1/p-3
• InChI Key： QFVNZEICRYXJNI-UHFFFAOYSA-K
• SMILES： COC1=C(C=C(C=C1)N=NC2=C(C3=C(C=C(C=C3C=C2S(=O)(=O)[O-])S(=O)(=O)[O-])NC(=O)C4=CC=CC=C4)O)S(=O)(=O)CCOS(=O)(=O)[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 810.947034
• Monoisotopic Mass: 810.947034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 51
• Rotatable Bond Count: 9
• Complexity: 1670
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 328